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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Retigeranic acid, a complex sesterterpenoid natural product. The information presented

herein is intended to serve as a valuable resource for researchers in natural product chemistry,

medicinal chemistry, and drug development. This document details the nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental

protocols utilized for their acquisition. Additionally, a logical diagram illustrating a key biological

activity of a related compound is provided to inspire further investigation into the therapeutic

potential of this molecular scaffold.

Spectroscopic Data of a Key Intermediate in the
Synthesis of (-)-Retigeranic Acid A
The following tables summarize the quantitative spectroscopic data for a key intermediate

compound in the synthesis of (-)-Retigeranic Acid A, as reported by Wang, X., et al.[1]. This

data is crucial for the structural elucidation and characterization of this complex molecule.

¹H NMR Spectroscopic Data
Table 1: ¹H NMR (500 MHz, CDCl₃) data for a key intermediate in the synthesis of (-)-

Retigeranic Acid A.[1]
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Chemical Shift (δ) ppm Multiplicity Coupling Constant (J) Hz

5.34 s

4.28-4.19 m

3.54 dd 9.4, 8.1

2.45 dddd 15.2, 12.3, 5.6, 2.8

2.15-1.97 m

1.86 dddd 12.9, 9.6, 8.0, 3.3

1.72 dt 13.0, 3.5

1.69-1.51 m

1.48 s

1.25 td 13.9, 2.8

0.98 s

0.88 s

0.02 s

¹³C NMR Spectroscopic Data
Table 2: ¹³C NMR (125 MHz, CDCl₃) data for a key intermediate in the synthesis of (-)-

Retigeranic Acid A.[1]
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Chemical Shift (δ) ppm

149.2

122.8

81.5

68.9

44.3

34.4

29.9

29.8

25.9

25.8

18.2

16.9

-4.3

-4.7

Infrared (IR) Spectroscopic Data
Table 3: IR (KBr) data for a key intermediate in the synthesis of (-)-Retigeranic Acid A.[1]
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Wavenumber (cm⁻¹)

3384

2956

2857

1684

1653

1559

1506

1472

1375

1363

1257

1140

1106

1005

980

908

878

774

668

High-Resolution Mass Spectrometry (HRMS) Data
Table 4: HRMS (ESI-Q-TOF) data for a key intermediate in the synthesis of (-)-Retigeranic
Acid A.[1]
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Ion Calculated m/z Found m/z

[M+Na]⁺ 305.1907 305.1899

Experimental Protocols
The following are generalized experimental protocols for the acquisition of spectroscopic data,

based on standard practices in natural product characterization.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra were recorded on a 500 MHz spectrometer.[1] Samples were

dissolved in deuterated chloroform (CDCl₃), and chemical shifts are reported in parts per

million (ppm) relative to the residual solvent peak.[1] For ¹H NMR, coupling constants (J) are

reported in Hertz (Hz).[1]

Infrared (IR) Spectroscopy
IR spectra were recorded on a Fourier-transform infrared (FTIR) spectrometer using potassium

bromide (KBr) pellets.[1]

High-Resolution Mass Spectrometry (HRMS)
High-resolution mass spectra were obtained using an electrospray ionization-quadrupole-time

of flight (ESI-Q-TOF) mass spectrometer.[1]

Biological Activity and Potential Therapeutic
Pathways
While specific signaling pathway data for Retigeranic acid is not extensively documented,

related sesterterpenoids have shown interesting biological activities. For instance, a study on

gracilisoids, a class of plant sesterterpenoids, revealed their immunosuppressive effects on T-

cells.[2] This suggests a potential avenue of investigation for Retigeranic acid's mechanism of

action.

The following diagram illustrates a simplified logical workflow for investigating the potential

immunosuppressive activity of Retigeranic Acid A, based on the findings for related
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compounds.
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Caption: Logical workflow for investigating the immunosuppressive potential of Retigeranic
Acid A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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